N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine

• IUPAC Name: N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine
• InChI: InChI=1S/C15H17FN2O/c1-11(2)18-10-12-5-4-8-17-15(12)19-14-7-3-6-13(16)9-14/h3-9,11,18H,10H2,1-2H3
• InChI Key: UTHZDTHEFMQSLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C(N=CC=C1)OC2=CC(=CC=C2)F
• Molecular Formula: C15H17FN2O
• Molecular Weight: 260.31 g/mol

Description

N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as Fluoxetine, a selective serotonin reuptake inhibitor (SSRI) that is commonly used as an antidepressant.

Mechanism of Action

The mechanism of action of N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine involves the inhibition of serotonin reuptake in the brain. By blocking the reuptake of serotonin, this compound increases the availability of serotonin in the synaptic cleft, leading to an increase in serotonin signaling. This increase in serotonin signaling is thought to be responsible for the therapeutic effects of N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine.
Biochemical and Physiological Effects:
N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, leading to an improvement in mood and a reduction in anxiety. It has also been shown to have an effect on other neurotransmitters such as norepinephrine and dopamine, although the exact mechanism of action is not fully understood.

Advantages and Limitations for Lab Experiments

N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine has several advantages for lab experiments. It is a well-studied compound with a high degree of purity and stability, making it easy to work with in the lab. It also has a well-established mechanism of action, making it a useful tool for studying the role of serotonin in the brain. However, there are also limitations to working with this compound. It is a controlled substance and requires special handling and storage procedures. It is also relatively expensive, which can limit its use in some research settings.

Future Directions

There are several future directions for research on N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine. One area of research is the development of new antidepressants that are more effective and have fewer side effects than current medications. Another area of research is the study of the long-term effects of N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine on the brain and the body. This could help to identify potential risks associated with long-term use of this compound. Finally, there is a need for more research on the use of N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia.
Conclusion:
In conclusion, N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine is a well-studied compound with significant potential applications in the field of medicine. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are also several future directions for research on this compound, including the development of new antidepressants and the study of its long-term effects on the brain and the body.

Synthesis Methods

The synthesis method of N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine involves the reaction of 3-fluorophenol with 3-chloro-2-(chloromethyl)pyridine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-amino-2-methyl-1-propanol to produce the final product. This synthesis method has been extensively studied and optimized, resulting in a high yield and purity of the compound.

Scientific Research Applications

N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]propan-2-amine has been widely used in scientific research due to its potential applications in the field of medicine. It has been shown to be effective in treating a variety of psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder. It has also been studied for its potential use in the treatment of other conditions such as bulimia nervosa, premenstrual dysphoric disorder, and post-traumatic stress disorder.